N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(methylsulfanyl)benzamide

• IUPAC Name: 2-methylsulfanyl-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]benzamide
• InChI: InChI=1S/C18H17NOS3/c1-21-15-6-3-2-5-14(15)18(20)19-11-10-13-8-9-17(23-13)16-7-4-12-22-16/h2-9,12H,10-11H2,1H3,(H,19,20)
• InChI Key: PEGNXSKVKNGJKK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NCCC2=CC=C(S2)C3=CC=CS3
• Molecular Formula: C18H17NOS3
• Molecular Weight: 359.5 g/mol

Description

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(methylsulfanyl)benzamide (also known as BTMSA) is a novel compound that has gained attention in recent years due to its potential applications in both scientific research and industrial settings. BTMSA is a member of the class of heterocyclic compounds known as thiophenes, which are characterized by their sulfur-containing aromatic rings. BTMSA is a colorless and odorless solid that is soluble in water and polar organic solvents. It has been the subject of numerous studies in recent years, and is being investigated for its potential applications in the fields of pharmaceuticals, biochemistry, and materials science.

Scientific Research Applications

BTMSA has seen a wide range of applications in scientific research, particularly in the fields of biochemistry and materials science. In biochemistry, BTMSA has been used as a fluorescent probe for the detection of proteins, as well as for the detection of DNA and RNA. In materials science, BTMSA has been used as a precursor for the synthesis of organic semiconductors, as well as for the preparation of nanomaterials. In addition, BTMSA has been investigated for its potential applications in the field of drug delivery, as well as for its potential use as an antioxidant.

Mechanism of Action

The mechanism of action of BTMSA is not yet fully understood. However, it is believed that the compound acts as an antioxidant by scavenging reactive oxygen species and inhibiting the formation of reactive nitrogen species. In addition, BTMSA has been shown to interact with proteins and DNA, suggesting that it may act as a protein-DNA cross-linker. Furthermore, BTMSA has been shown to interact with cell membranes, suggesting that it may be involved in the regulation of ion channels.
Biochemical and Physiological Effects
The biochemical and physiological effects of BTMSA are not yet fully understood. However, the compound has been shown to have antioxidant, anti-inflammatory, and anti-apoptotic properties. In addition, BTMSA has been shown to modulate the activity of several enzymes, including cytochrome P450 and nitric oxide synthase. Furthermore, BTMSA has been shown to inhibit the growth of several types of cancer cells in vitro, suggesting that it may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

The advantages of using BTMSA in laboratory experiments include its low cost, ease of synthesis, and wide range of potential applications. In addition, BTMSA is relatively stable and can be stored at room temperature. However, one limitation to using BTMSA in laboratory experiments is that the compound is not water-soluble, which can make it difficult to use in aqueous solutions.

Future Directions

The potential future applications of BTMSA are numerous. One potential application is in the field of drug delivery, as BTMSA has been shown to interact with cell membranes and modulate the activity of enzymes. In addition, BTMSA may be useful in the development of new materials, such as organic semiconductors and nanomaterials. Furthermore, BTMSA may be useful in the development of new therapeutic agents, as it has been shown to inhibit the growth of cancer cells in vitro. Finally, BTMSA may be useful in the development of new diagnostic tools, as it has been shown to interact with proteins and DNA.

Synthesis Methods

The synthesis of BTMSA is relatively straightforward, and can be achieved via a five-step reaction sequence. The first step involves the condensation of 2-bromo-5-methylthiophene with ethyl 2-methylbenzamide in the presence of potassium carbonate, resulting in the formation of the desired product. This reaction is followed by the reduction of the thiophene ring using sodium borohydride, the oxidation of the methyl group using hydrogen peroxide, and the introduction of the methylsulfanyl group using sodium methylsulfinate. Finally, the product is purified by recrystallization.